3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C19H22N6O2S/c1-15-4-5-17(14-16(15)2)28(26,27)24-12-10-23(11-13-24)18-6-7-19(22-21-18)25-9-3-8-20-25/h3-9,14H,10-13H2,1-2H3
• InChI Key: BVMZFSRCXZOAPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4)C
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.5 g/mol
• CAS No.: 1013817-56-5

Description

The compound 3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine features a pyridazine core substituted with a piperazine ring linked to a 3,4-dimethylphenylsulfonyl group and a pyrazole moiety. The sulfonyl-piperazine moiety enhances binding affinity to biological targets, while the pyrazole group contributes to structural diversity and metabolic stability. This compound’s design aligns with medicinal chemistry strategies to optimize pharmacokinetic properties and target selectivity.

Biological Activity

The compound 3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a complex organic molecule notable for its potential biological activities. This compound integrates various functional groups, including a piperazine ring, a sulfonyl moiety, and a pyrazole ring, which contribute to its pharmacological properties. The following sections will detail the biological activity of this compound based on existing literature.

The chemical structure of the compound can be summarized as follows:

Property	Value
Molecular Formula	C20H22N4O3S
Molecular Weight	398.5 g/mol
IUPAC Name	3-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
CAS Number	1021031-42-4

The mechanism of action for this compound involves interactions with specific biological targets:

• Sulfonyl Group : This moiety can form strong interactions with proteins, potentially inhibiting their function.
• Piperazine Ring : It may interact with neurotransmitter receptors, modulating their activity.
• Pyrazole Ring : This ring can participate in π-π stacking interactions with nucleic acids, potentially affecting gene expression.

Antitumor Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antitumor activity. Specifically, some synthesized pyrazole derivatives have shown effective inhibitory actions against key targets such as BRAF(V600E) and EGFR, which are crucial in cancer progression. The structural characteristics of the compound suggest it may also have similar antitumor properties due to its interaction with these targets .

Anti-inflammatory Effects

Pyrazole derivatives are known for their anti-inflammatory properties. The compound's ability to inhibit pro-inflammatory cytokines could make it a candidate for further research in treating inflammatory diseases. Studies have shown that certain pyrazole-based compounds effectively reduce nitric oxide and TNF-alpha production in response to inflammatory stimuli .

Antimicrobial Activity

The biological activity of the compound may extend to antimicrobial properties as well. Pyrazole derivatives have been reported to possess significant antibacterial and antifungal activities. The interaction of the compound with bacterial membranes could lead to cell lysis and death, making it a potential candidate for developing new antimicrobial agents .

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of pyrazole derivatives similar to the target compound:

• Synthesis and Evaluation : A series of pyrazole carboxamides were synthesized and evaluated for their biological activities, demonstrating notable antifungal effects against various pathogens .
• Structure-Activity Relationship (SAR) : Research has highlighted the importance of specific structural features in enhancing the biological activity of pyrazole derivatives, providing insights into rational drug design .
• In Vitro Studies : In vitro assays have confirmed the inhibitory effects of certain pyrazole derivatives on cancer cell lines, supporting their potential use in cancer therapy .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyridazine Derivatives

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Pharmacological Activities	References
Target Compound : 3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine	- 3,4-Dimethylphenylsulfonyl group (electron-donating) - Pyrazole at position 6	~438 (calculated)	Hypothesized: Anti-inflammatory, kinase inhibition	—
3-[4-(2,4-Difluorobenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine	- 2,4-Difluorophenylsulfonyl group (electron-withdrawing) - 3-Methylpyrazole	~458 (calculated)	Not explicitly reported; fluorination may enhance CNS penetration
Ethyl 2-(4-((2-(4-(3-(3,4-dimethylphenyl)ureido)phenyl)thiazol-4-yl)methyl)piperazin-1-yl)acetate	- Ureido linker - Thiazole and ethyl ester groups - 3,4-Dimethylphenyl	507.3 (ESI-MS: 508.3 [M+H]+)	Anti-cancer or anti-inflammatory (inferred from ureido-thiazole motifs)
3-Chloro-6-{4-[3-(4-chlorophenoxy)propyl]piperazin-1-yl}pyridazine	- Chlorine substituents - Phenoxypropyl chain (lipophilic)	~408 (calculated)	Anti-bacterial, anti-platelet aggregation
3-(3-{1-[(4-Methanesulfonylphenyl)methyl]-1H-pyrazol-3-yl}phenyl)-6-methylpyridazine	- Methanesulfonylbenzyl group - Methylpyridazine	~450 (calculated)	Kinase inhibition (speculated from sulfonyl motifs)

Key Observations

In contrast, the 2,4-difluorophenylsulfonyl group in the analogue introduces electron-withdrawing properties, which may improve metabolic stability and blood-brain barrier penetration.

Linker Diversity :

• The ureido-thiazole linker in introduces hydrogen-bonding capacity, which could enhance target affinity compared to the sulfonyl-piperazine linker in the target compound.
• The methanesulfonylbenzyl group in offers a compact sulfonyl motif, possibly improving selectivity for sulfonyl-dependent enzymes like cyclooxygenase-2.

Fluorinated analogues like are often explored for CNS-targeted therapies due to enhanced bioavailability.